8-(2-Methoxyethylamino)-1,3-dimethyl-7-(2-methylprop-2-enyl)purine-2,6-dione
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Description
8-(2-Methoxyethylamino)-1,3-dimethyl-7-(2-methylprop-2-enyl)purine-2,6-dione is a useful research compound. Its molecular formula is C14H21N5O3 and its molecular weight is 307.354. The purity is usually 95%.
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Scientific Research Applications
Analgesic and Anti-inflammatory Applications
New derivatives of 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl with terminal carboxylic, ester, or amide moieties have shown significant analgesic activity in vivo. Some compounds demonstrated stronger analgesic and anti-inflammatory effects than acetylsalicylic acid, indicating their potential as new classes of analgesic and anti-inflammatory agents. These findings suggest these compounds could be further evaluated for their pharmacological properties (Zygmunt et al., 2015).
Structural Analysis
The structure of 8-benzylamino-3,7-dihydro-7-{2-hydroxy-3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl}-1,3-dimethyl-1H-purine-2,6-dione was analyzed, showing a typical geometry of the purine system with specific conformations and hydrogen bonding patterns. This detailed structural analysis provides insights into the molecular interactions and stability of such compounds (Karczmarzyk et al., 1995).
Antitumor Activity and Vascular Relaxing Effect
Purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines, synthesized from reactions involving similar purine derivatives, were examined for their biological activities. One of the compounds showed activity against P388 leukemia, and although the vascular relaxing effects of some triazino purines were examined, none demonstrated potent activity, indicating a selective biological activity profile (Ueda et al., 1987).
Synthesis and Reactivity Studies
Various studies have been conducted on the synthesis and reactivity of related purine derivatives, providing valuable insights into their chemical properties and potential applications. These include the synthesis of 8-benzylamino derivatives through reaction with glycerol epichlorohydrin, investigation of reactions with phosphorus pentaoxide and triethylamine, and studies on the synthesis and biological activity of 7,8-polymethylenepurine derivatives. These works contribute to the understanding of the chemical behavior of purine compounds and their utility in scientific research (Kremzer et al., 1981; Moharram & Osman, 1989; Nilov et al., 1995).
Properties
IUPAC Name |
8-(2-methoxyethylamino)-1,3-dimethyl-7-(2-methylprop-2-enyl)purine-2,6-dione |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C14H21N5O3/c1-9(2)8-19-10-11(16-13(19)15-6-7-22-5)17(3)14(21)18(4)12(10)20/h1,6-8H2,2-5H3,(H,15,16) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQTKFIVJFWWGHS-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CN1C2=C(N=C1NCCOC)N(C(=O)N(C2=O)C)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N5O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.35 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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